Cas no 76538-35-7 (7-Octene-2,4,6-trione,8-phenyl-)

• Product Name: 7-Octene-2,4,6-trione,8-phenyl-
• CAS No: 76538-35-7
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 581031
• PubChem ID: 5357340
• Update Time: 2025-04-19

7-Octene-2,4,6-trione,8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octene-2,4,6-trione,8-phenyl-
• NSC75407
• NSC-75407
• DTXSID40418241
• 76538-35-7

• Inchi： 1S/C14H14O3/c1-11(15)9-14(17)10-13(16)8-7-12-5-3-2-4-6-12/h2-8H,9-10H2,1H3/b8-7+
• InChI Key： CRQYYTSELPIIBH-BQYQJAHWSA-N
• SMILES： O=C(CC(C)=O)CC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2

Experimental Properties

• Density: 1.127
• Boiling Point: 389.5°C at 760 mmHg
• Flash Point: 168°C
• Refractive Index: 1.553
• PSA: 51.21
• LogP: 2.20720